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Introduction

Spirulina, a genus of blue-green algae (cyanobacteria), has garnered significant attention in

biomedical and pharmaceutical research as a promising supplement for in vitro cell culture.[1]

[2] Traditionally, cell culture media are supplemented with animal-derived sera, such as Fetal

Bovine Serum (FBS), to provide essential growth factors, hormones, and nutrients. However,

the use of FBS is associated with several challenges, including high cost, batch-to-batch

variability, and ethical concerns regarding its collection.[3][4]

Spirulina presents a nutrient-rich, sustainable, and ethically acceptable alternative.[3] It is a rich

source of proteins (60-70% of its dry weight), essential amino acids, vitamins (especially B

vitamins), minerals, essential fatty acids like gamma-linolenic acid (GLA), and pigments with

potent biological activities, including phycocyanin, carotenoids, and chlorophyll.[3][5][6] These

bioactive compounds contribute to its antioxidant, anti-inflammatory, immunomodulatory, and

anti-cancer properties, making Spirulina extract a valuable supplement to enhance cell growth,

maintain viability, and modulate cellular functions in various cell lines.[1][7][8]
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Spirulina supplementation has demonstrated a range of beneficial effects across different cell

types:

Alternative to Fetal Bovine Serum (FBS): Studies have shown that a Spirulina-based animal

cell culture solution (SACCS) can effectively replace a significant portion of FBS in culture

media without compromising cell morphology or viability.[3] In some cases, SACCS exhibited

better growth-promoting capabilities than FBS, positioning it as a cost-effective and eco-

friendly alternative.[3][4]

Enhanced Cell Proliferation and Viability:Spirulina extracts have been shown to increase cell

growth and proliferation in various cell lines, including stem cells, fibroblasts, and intestinal

epithelial cells.[1][2][9] The rich composition of proteins, vitamins, and essential nutrients is

thought to enhance cellular metabolism and support robust growth.[2] For instance, Spirulina

crude protein was found to promote the migration and proliferation of rat intestinal epithelial

cells (IEC-6).[10]

Selective Cytotoxicity in Cancer Cells: While promoting the growth of normal cells, Spirulina

and its isolated compounds exhibit selective anti-proliferative and pro-apoptotic effects on

various cancer cell lines, including breast, colon, and pancreatic cancer cells.[11][12][13]

This effect is often attributed to the induction of apoptosis and cell cycle arrest.[14]

Antioxidant and Cytoprotective Properties:Spirulina is abundant in antioxidants like

phycocyanin, β-carotene, and phenolic compounds, which protect cells from oxidative

damage induced by reactive oxygen species (ROS).[15][16] This cytoprotective effect has

been observed in neuroblastoma cells exposed to heavy metals, where Spirulina treatment

significantly increased cell viability.[16]

Modulation of Cellular Signaling: The bioactive components of Spirulina can influence key

cellular signaling pathways. It has been shown to activate pro-survival and proliferative

pathways like the EGFR/MAPK pathway in normal cells.[10] Conversely, in cancer cells, it

can inhibit these same pathways (EGFR/Akt and ERK1/2 MAPK) to suppress growth.[14] It

also modulates inflammatory pathways by suppressing the activation of JNK and p38 MAPK

and inhibiting the production of pro-inflammatory cytokines.[7][17]
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Data Presentation: Efficacy of Spirulina
Supplementation
The following tables summarize quantitative data from various studies, demonstrating the effect

of Spirulina supplementation on cell viability and proliferation.

Table 1: Effect of Spirulina Extract on the Viability and Proliferation of Normal and Stem Cells

Cell Line
Spirulina
Concentration

Observation
% Change vs.
Control

Reference

H460 (Human

Lung Cancer)

50-70% SACCS

(replaces FBS)

Promoted cell

proliferation

No significant

difference in

viability

compared to

100% FBS

[3][4]

Rat Bone

Marrow MSCs
0.9 µl/ml

Significant

increase in cell

proliferation

Statistically

significant

increase (p <

0.05)

[9]

RINm5F (Rat

Insulinoma)
0.1 µg/ml

Attenuated

cytokine-induced

cytotoxicity

Viability

increased to

~80% of control

[17]

RINm5F (Rat

Insulinoma)
1.0 µg/ml

Attenuated

cytokine-induced

cytotoxicity

Viability

increased to

~90% of control

[17]

SH-SY5Y

(Neuroblastoma)

50% (v/v) with 25

µM Cadmium

Cytoprotective

effect against

heavy metal

89% increase in

viability after 48h

vs. Cadmium

only

[16]

SH-SY5Y

(Neuroblastoma)

50% (v/v) with 25

µM Lead

Cytoprotective

effect against

heavy metal

67% increase in

viability after 48h

vs. Lead only

[16]
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Table 2: Cytotoxic Effects of Spirulina Extract on Cancer Cell Lines

Cell Line
Spirulina
Concentration

Exposure Time
% Growth
Inhibition

Reference

MCF-7 (Breast

Cancer)

12.5 mg/ml

(Methanolic

Extract)

24 hours 71.5% [18][19]

MCF-7 (Breast

Cancer)

12.5 mg/ml

(Methanolic

Extract)

48 hours 78.0% [19]

L20B (Colon

Cancer)

25 mg/ml

(Methanolic

Extract)

24 hours 32.5% [18][19]

L20B (Colon

Cancer)

25 mg/ml

(Methanolic

Extract)

48 hours 35.5% [19]

Caco-2 (Colon

Cancer)
5% (v/v) (Filtrate) Not Specified

Strong anti-

proliferative

effect

[13]

Experimental Protocols
Protocol 1: Preparation of Spirulina Animal Cell Culture
Solution (SACCS)
This protocol is adapted from a method developed to create a Spirulina-based serum

substitute.[3]

Materials:

Dry Spirulina maxima powder

Distilled water

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.researchgate.net/publication/332550789_Anticancer_activity_of_spirulina_platensis_methanolic_extracts_against_l20b_and_mcf7_human_cancer_cell_lines
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_04_29!11_02_10_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_04_29!11_02_10_PM.pdf
https://www.researchgate.net/publication/332550789_Anticancer_activity_of_spirulina_platensis_methanolic_extracts_against_l20b_and_mcf7_human_cancer_cell_lines
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_04_29!11_02_10_PM.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_04_29!11_02_10_PM.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5367022/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921123/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Centrifuge (capable of 9,000 rpm and 30,000 rpm)

Whatman No. 1 filter paper (1 µm)

Syringe filter (0.2 µm)

Sterile centrifuge tubes and storage bottles

pH meter and salinity meter

Methodology:

Suspension: Dissolve dry Spirulina maxima powder in distilled water to create a 0.5% or

1.0% (w/v) solution.

First Centrifugation: Centrifuge the suspension at 9,000 rpm for 20 minutes to pellet larger

particles.

First Filtration: Carefully collect the supernatant and filter it through a 1-µm Whatman No. 1

filter paper to remove finer particulates.[3]

Second Centrifugation (Ultracentrifugation): To separate micro-residues, centrifuge the

filtered supernatant at 30,000 rpm for 20 minutes.[3]

Sterile Filtration: Filter the resulting supernatant through a 0.2-µm syringe filter into a sterile

bottle. This step removes potential bacterial, fungal, or mycoplasma contaminants.[3]

Quality Control: Measure the pH and salinity of the final SACCS solution. A typical pH is

around 7.8, and salinity is near 0%.[3] When mixed into a basal medium at a 10% ratio,

these values should not significantly alter the medium's final pH and osmolarity.

Storage: Aliquot the sterile SACCS and store at -20°C until use.[3] The yield of SACCS from

this process is approximately 10%.[3]
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Spirulina Extract (SACCS) Preparation Workflow

Start: Dry Spirulina Powder

Suspend in Distilled Water
(0.5% - 1.0% w/v)

Centrifuge
(9,000 rpm, 20 min)

Filter Supernatant
(1 µm Whatman paper)

Ultracentrifuge
(30,000 rpm, 20 min)

Sterile Filter Supernatant
(0.2 µm filter)

Store at -20°C

Click to download full resolution via product page

Workflow for preparing Spirulina Animal Cell Culture Solution (SACCS).

Protocol 2: Cell Viability Assessment using MTT Assay
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This protocol outlines the use of the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) assay to measure cell metabolic activity as an indicator of viability after

treatment with a Spirulina supplement.[20][21]

Materials:

Cells of interest

Complete cell culture medium

Spirulina extract (SACCS) or other prepared extract

96-well cell culture plates

MTT solution (5 mg/ml in sterile PBS, protected from light)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Phosphate-Buffered Saline (PBS)

Multi-well spectrophotometer (plate reader)

Methodology:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

Treatment: Prepare serial dilutions of the Spirulina extract in serum-free or complete

medium. Remove the old medium from the wells and add 100 µL of the different Spirulina

concentrations.

Controls: Include wells with untreated cells (negative control) and wells with medium only

(blank).

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at

37°C, 5% CO₂.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://blog.quartzy.com/archived/2017/05/01/cell-viability-assays-mtt-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216210?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MTT Addition: After incubation, carefully remove the treatment medium. Add 100 µL of fresh

medium and 10 µL of the 5 mg/ml MTT solution to each well.[22]

Formazan Formation: Incubate the plate for 3-4 hours at 37°C, allowing viable cells to

metabolize the yellow MTT into purple formazan crystals.[23]

Solubilization: Remove the MTT-containing medium. Add 150 µL of the solubilization solution

(e.g., DMSO) to each well to dissolve the formazan crystals.[23] Mix thoroughly by gentle

shaking on an orbital shaker for 15 minutes.[23]

Absorbance Reading: Measure the absorbance of each well at 570 nm using a multi-well

spectrophotometer.

Data Analysis: Calculate cell viability as follows:

% Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of

Control Cells - Absorbance of Blank)] * 100
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Experimental Workflow: Cell Viability (MTT Assay)

Seed Cells in
96-well Plate

Incubate 24h
(Cell Attachment)

Treat with Spirulina Extract
(Serial Dilutions + Controls)

Incubate
(24h / 48h / 72h)

Add MTT Reagent

Incubate 3-4h
(Formazan Formation)

Add Solubilization Solution
(e.g., DMSO)

Read Absorbance
(570 nm)

Analyze Data
(% Viability)
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Spirulina's Effect on EGFR/MAPK Signaling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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